Cas no 93368-88-8 ((3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol)
93368-88-8 structure
Product Name:(3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol
CAS No:93368-88-8
MF:C27H48O7
MW:484.665829658508
CID:1982161
PubChem ID:185258
Update Time:2025-04-21
(3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol Chemical and Physical Properties
Names and Identifiers
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- (3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol
- 5.alpha.-Cholestane-3.beta.,4.beta.,6.alpha.,8,15.alpha.,16.beta.,26-heptol
- 5alpha-Cholestane-3beta,4beta,6alpha,8,15alpha,16beta,26-heptol
- Cholestane-3,4,6,8,15,16,26-heptol
- DTXSID70918481
- WXGHOWLKEUMJEN-JEYQDRJASA-N
- Cholestane-3,4,6,8,15,16,26-heptol, (3beta,4beta,5alpha,6alpha,15alpha,16beta)-
- 93368-88-8
- Cholestane-3,4,6,8,15,16,26-heptol #
-
- Inchi: 1S/C27H48O7/c1-14(13-28)6-5-7-15(2)19-22(32)23(33)24-26(19,4)11-9-18-25(3)10-8-16(29)21(31)20(25)17(30)12-27(18,24)34/h14-24,28-34H,5-13H2,1-4H3
- InChI Key: WXGHOWLKEUMJEN-UHFFFAOYSA-N
- SMILES: CC(CCCC(C1C2(CCC3C(C2C(O)C1O)(O)CC(O)C1C3(CCC(C1O)O)C)C)C)CO
Computed Properties
- Exact Mass: 484.34
- Monoisotopic Mass: 484.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 142Ų
Experimental Properties
- Density: 1.264
- Boiling Point: 635°C at 760 mmHg
- Flash Point: 267.2°C
- Refractive Index: 1.592
(3beta,4beta,5alpha,6alpha,15alpha,16beta)-cholestane-3,4,6,8,15,16,26-heptol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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